Cas no 842973-07-3 (3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid)

• Product Name: 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid
• CAS No: 842973-07-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD06011093
• CID: 3030530
• PubChem ID: 1096361
• Update Time: 2025-06-11

3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ACETYL-2,4-DIMETHYL-PYRROL-1-YL)-PROPIONIC ACID
• SR-01000324972-1
• CS-0282127
• F1986-0022
• STK927670
• 3-(3-ACETYL-2,4-DIMETHYL-PYRROL-1-YL)-PROPIONICACID
• 3-(3-acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid
• AKOS000270586
• VU0494616-1
• 3-(3-Scetyl-2,4-dimethyl-pyrrol-1-yl)-propionic acid
• EN300-237910
• 3-(3-acetyl-2,4-dimethylpyrrol-1-yl)propanoic acid
• SR-01000324972
• 842973-07-3
• SCHEMBL2559494
• 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid

• MDL： MFCD06011093
• Inchi： 1S/C11H15NO3/c1-7-6-12(5-4-10(14)15)8(2)11(7)9(3)13/h6H,4-5H2,1-3H3,(H,14,15)
• InChI Key： BCCXXQHSIPJVDI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CN(CCC(=O)O)C=1C

Computed Properties

• Exact Mass: 209.10519334Da
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.3Ų

3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid

3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid (CAS No. 842973-07-3): An Overview of a Versatile Compound in Pharmaceutical Research

3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid (CAS No. 842973-07-3) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential applications in various therapeutic areas. This compound, characterized by its distinct chemical structure, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic benefits.

The chemical structure of 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid is composed of a pyrrole ring substituted with an acetyl group and two methyl groups, attached to a propionic acid moiety. This unique arrangement of functional groups imparts the compound with a range of interesting properties, including its ability to interact with various biological targets.

Recent research has highlighted the potential of 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid in the treatment of inflammatory diseases. Studies have shown that this compound exhibits significant anti-inflammatory effects by modulating the activity of key inflammatory mediators such as cytokines and chemokines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid effectively reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid has also shown promise in the field of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA), found that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in the progression of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism by which 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid exerts its neuroprotective effects is believed to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic properties of 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid have also been extensively studied. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development as a therapeutic agent. Specifically, it has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for drug candidates.

In terms of safety and toxicity, preliminary studies suggest that 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are needed to fully assess its safety profile before it can be advanced to clinical trials. Ongoing research is focused on optimizing the formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

The potential applications of 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid extend beyond inflammation and neurodegeneration. Recent studies have explored its role in cancer therapy. A study published in the Cancer Research Journal reported that this compound can inhibit the growth and proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis. The specific molecular targets involved in these effects are currently under investigation but are believed to include key signaling pathways such as PI3K/Akt and MAPK.

In conclusion, 3-(3-Acetyl-2,4-dimethyl-1H-pyrrol-1-yl)propanoic acid (CAS No. 842973-07-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various fields of medicine. As research continues to uncover new insights into its mechanisms of action and biological activities, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies for treating inflammatory diseases, neurodegenerative disorders, and cancer.